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Compound of Interest

1-Bromo-3-(bromomethyl)-5-
Compound Name:
nitrobenzene

Cat. No.: B161366

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-3-(bromomethyl)-5-
nitrobenzene

Abstract

This technical guide provides a comprehensive overview of the safety protocols, handling
procedures, and toxicological profile of 1-Bromo-3-(bromomethyl)-5-nitrobenzene (CAS No:
139194-80-2). Designed for researchers, chemists, and professionals in drug development, this
document synthesizes critical data from established safety datasheets, toxicological databases,
and chemical literature. The focus is on providing a deep, causality-driven understanding of the
hazards associated with this compound and the corresponding best practices to ensure
laboratory safety. The guide details necessary personal protective equipment (PPE),
emergency procedures, storage requirements, and waste disposal protocols, grounded in the
compound's specific chemical reactivity and toxicological endpoints.

Compound Identification and Physicochemical
Properties

1-Bromo-3-(bromomethyl)-5-nitrobenzene is a multi-functionalized aromatic compound. Its
structure incorporates a nitro group, a nuclear bromine atom, and a benzylic bromide, each
contributing to its unique reactivity and hazard profile.
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Caption: GHS Hazard Pictograms for the compound.

Toxicological Profile: A Mechanistic View

Corrosivity and Lachrymatory Effects: The C-Br bond in the bromomethyl (-CH2Br) group is
highly labile and susceptible to nucleophilic attack. Upon contact with moisture on skin, eyes,
or mucous membranes, the compound can readily alkylate biological macromolecules
(proteins, DNA), leading to rapid cell damage, severe chemical burns, and blistering. This
reactivity also makes it a potent lachrymator (tear-inducing agent). The hazard is similar to
that of other benzyl bromides, which are known to be destructive to tissues.[1]

Respiratory Irritation: Inhalation of dust or vapors can irritate the respiratory tract. The
mechanism is similar to skin corrosion, where the compound damages the mucosal linings of
the nose, throat, and lungs.[2][1]

Systemic Toxicity (Methemoglobinemia): While specific data for this compound is limited, the
nitrobenzene core is a well-known toxicophore. Upon absorption into the body, nitroaromatic
compounds can be metabolized to intermediates that oxidize the iron in hemoglobin from the
ferrous state (Fe2*) to the ferric state (Fe3+), forming methemoglobin.[3][4] Methemoglobin is
incapable of binding and transporting oxygen, leading to a condition called
methemoglobinemia. Symptoms can be delayed for 2-4 hours and include cyanosis (bluish
skin), headache, dizziness, fatigue, and in severe cases, coma and death.[4][5] All routes of
exposure—inhalation, ingestion, and dermal absorption—can lead to this systemic effect.[4]

Safe Handling and Personal Protective Equipment
(PPE)

A multi-layered approach to safety, combining engineering controls and rigorous PPE usage, is

mandatory.

Engineering Controls

Chemical Fume Hood: All manipulations of 1-Bromo-3-(bromomethyl)-5-nitrobenzene,
including weighing, transfers, and reaction setup, must be performed inside a certified
chemical fume hood to prevent inhalation of dust or vapors.[6][7]
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e Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood should
be located in an area free from cross-drafts.[6][8]

o Safety Stations: An eyewash station and a safety shower must be readily accessible and in
close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)

o Hand Protection: Wear heavy-duty, chemical-resistant gloves. Nitrile gloves are a common
choice, but it is critical to consult the manufacturer's data for breakthrough time and
permeation resistance against brominated and nitroaromatic compounds. Double-gloving is
recommended. Gloves must be inspected before use and disposed of immediately after
contamination.[6]

e Eye and Face Protection: Chemical safety goggles conforming to EU standard EN166 or
OSHA regulations are mandatory. Due to the severe corrosive nature of the compound, a
full-face shield should be worn in addition to goggles, especially when handling larger
quantities or there is a risk of splashing.[9]

o Skin and Body Protection: A flame-retardant lab coat, fully buttoned, is required. For
significant operations, a chemical-resistant apron or suit may be necessary. Ensure clothing
provides full coverage.[38][9]

e Respiratory Protection: If there is a risk of dust generation that cannot be controlled by a
fume hood, a NIOSH-approved respirator with cartridges for organic vapors and particulates
(e.g., OV/IAG/P99 type) must be used.[6]
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Caption: A generalized workflow for safely handling the compound.
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Storage and Incompatibility

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[6][8] The storage location should be a designated area for toxic and corrosive chemicals,
locked up to restrict access.[9] Protect from heat and direct sunlight.

» Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5]

o Causality: Strong bases can initiate dehydrobromination or nucleophilic substitution
reactions, which can be exothermic and uncontrolled. Strong oxidizers can react violently
with the organic material, posing a fire or explosion risk.

Emergency Procedures

Immediate and correct response is critical to mitigate injury.

Table 2: First-Aid Measures
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Exposure Route Action Source

Immediately flush eyes
with plenty of water for at
least 15 minutes, also
under the eyelids. Remove
Eye Contact . [81[°]
contact lenses if present
and easy to do. Get
emergency medical help

immediately.

Take off immediately all
contaminated clothing. Rinse
_ skin with water/shower for at
Skin Contact _ [6][9]
least 15 minutes. Get
emergency medical help

immediately.

Remove person to fresh air
and keep comfortable for
) breathing. If not breathing, give
Inhalation o o [81[°]
artificial respiration. Get
emergency medical help

immediately.

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to
an unconscious person. Get emergency medical help immediately. | [6][9]|

Accidental Release Measures

e Evacuate: Evacuate non-essential personnel from the spill area.[6][10]

e Ventilate: Ensure the area is well-ventilated, but do not create strong drafts that could
disperse the powder.

o Protect: Wear the full PPE described in Section 3.2, including respiratory protection.
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e Contain & Clean: Gently cover the spill with an inert absorbent material like vermiculite,
sand, or dry earth.[10] Do not use combustible materials like sawdust. Carefully sweep or
scoop the material into a suitable, labeled container for hazardous waste disposal. Avoid
creating dust.[6][8]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

o Report: Report the spill to the institution's Environmental Health and Safety (EHS)
department.[10]

Waste Disposal Protocol

Chemical waste must be handled as hazardous. Do not dispose of down the drain or in general
trash.[3][10]

e Segregation: Collect waste containing 1-Bromo-3-(bromomethyl)-5-nitrobenzene in a
dedicated "Halogenated Organic Waste" container.[10] Do not mix with non-halogenated,
acidic, or basic waste streams.[10]

o Containerization: Use a chemically resistant container (e.g., high-density polyethylene or
glass) with a secure, screw-top lid provided by your institution's EHS department.[10] Do not
fill the container more than 90% full.[10]

o Labeling: Affix a hazardous waste tag to the container before adding any waste. Clearly list
all constituents and their approximate percentages.[10]

o Storage: Store the sealed waste container in a designated satellite accumulation area with
secondary containment until it is collected by EHS personnel.[10]

» Final Disposal: The recommended method for final disposal is high-temperature incineration
at a licensed hazardous waste facility equipped with afterburners and scrubbers to neutralize
acidic gases (like HBr) produced during combustion.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. synquestlabs.com [synquestlabs.com]

2. 1-Bromo-3-(bromomethyl)-5-nitrobenzene | C7H5Br2NO2 | CID 14866973 - PubChem
[pubchem.ncbi.nim.nih.gov]

. sigmaaldrich.com [sigmaaldrich.com]

. gov.uk [gov.ukK]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. capotchem.com [capotchem.com]

. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.nl [fishersci.nl]

© 00 N o o b~ W

. echemi.com [echemi.com]
10. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Safety and handling of 1-Bromo-3-(bromomethyl)-5-
nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b161366?utm_src=pdf-body
https://www.benchchem.com/product/b161366?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-58.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-_bromomethyl_-5-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-_bromomethyl_-5-nitrobenzene
https://www.sigmaaldrich.com/US/en/sds/aldrich/775614
https://www.gov.uk/government/publications/nitrobenzene-properties-incident-management-and-toxicology/nitrobenzene-toxicological-overview
https://pim-resources.coleparmer.com/sds/12348.pdf
https://www.capotchem.com/doc/msds_585-79-5.do
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11686~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:30:02~~1-Bromo-2-nitrobenzene~~
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10571601&lang=EN
https://www.echemi.com/sds/1-bromo-2-bromomethyl-3-nitrobenzene-pd180713147150.html
https://pdf.benchchem.com/8028/Technical_Support_Center_Safe_Disposal_of_1_Bromo_3_butoxy_5_nitrobenzene_Waste.pdf
https://www.benchchem.com/product/b161366#safety-and-handling-of-1-bromo-3-bromomethyl-5-nitrobenzene
https://www.benchchem.com/product/b161366#safety-and-handling-of-1-bromo-3-bromomethyl-5-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b161366#safety-and-handling-of-1-bromo-3-
bromomethyl-5-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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